Cas no 111536-73-3 (1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-4-phenyl-)

• Product Name: 1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-4-phenyl-
• CAS No: 111536-73-3
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 1198667
• PubChem ID: 613466
• Update Time: 2025-04-20

1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-4-phenyl-
• 2-methyl-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine
• SMR000477259
• ZFYHRUSMZXQQFT-UHFFFAOYSA-N
• 2,3-Dihydro-2-methyl-4-phenyl-1H-1,5-benzodiazepine
• CHEMBL1486199
• 2-Methyl-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine #
• 2,3-Dihydro-2-methyl-4-phenyl(1H)-1,5-benzodiazepine
• HMS2840C08
• 111536-73-3
• Oprea1_135247
• MLS001178656
• DTXSID70346588

• Inchi： 1S/C16H16N2/c1-12-11-16(13-7-3-2-4-8-13)18-15-10-6-5-9-14(15)17-12/h2-10,12,17H,11H2,1H3
• InChI Key： ZFYHRUSMZXQQFT-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C(C2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 236.13148
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39